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An In-Depth Technical Guide to the Physical Properties of 3-Chloropropionyl Chloride

Introduction
3-Chloropropionyl chloride (CAS No. 625-36-5), also known as β-chloropropionyl chloride, is

a significant bifunctional chemical intermediate widely utilized in organic synthesis.[1] Its

molecular structure, featuring both an acyl chloride and a chloroalkane functional group, allows

for a diverse range of chemical reactions, making it a versatile building block in the

pharmaceutical, agrochemical, and polymer industries.[1][2][3] This technical guide provides a

comprehensive overview of the core physical properties of 3-Chloropropionyl chloride,

detailed experimental protocols for its synthesis, and visual representations of key processes to

support researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties
3-Chloropropionyl chloride is typically a clear, colorless to light yellow or brown liquid

characterized by a pungent odor.[2][4] It is a combustible liquid that reacts violently with water

and is sensitive to moisture.[5][6]

Quantitative Data Summary
The fundamental physical properties of 3-Chloropropionyl chloride are summarized in the

table below for easy reference and comparison.
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Property Value Conditions

Molecular Formula C₃H₄Cl₂O

Molecular Weight 126.97 g/mol [7][8][9]

Density 1.33 g/mL at 25 °C[7][10][11][12]

Boiling Point 143-145 °C at 760 mmHg[7][10][11][13]

Melting Point -32 °C [2][4][13]

Refractive Index (n_D) 1.457 at 20 °C[7][10][11]

Flash Point 70 °C (158.9 °F) Closed Cup[2][12]

Viscosity 1.4 mPa·s at 20 °C[13]

Vapor Density 4.38 (Air = 1)

Vapor Pressure 4.5 mmHg at 20 °C

Solubility Profile
3-Chloropropionyl chloride exhibits solubility in a range of common organic solvents,

including ethanol, ether, chloroform, ethyl acetate, acetone, and toluene.[2][10] However, it is

crucial to note its reactivity. It reacts violently with water, hydrolyzing to form 3-chloropropionic

acid and hydrochloric acid.[2][5][13] It also reacts with other nucleophilic solvents such as

alcohols and amines.[2][13]

Experimental Protocols: Synthesis of 3-
Chloropropionyl Chloride
The synthesis of 3-Chloropropionyl chloride can be achieved through several established

methods. The choice of method often depends on the available starting materials, desired

scale, and safety considerations. Below are detailed protocols for two common synthetic

routes.

Method 1: Acylation of 3-Chloropropionic Acid with
Triphosgene
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This method is noted for its high yield and involves the reaction of 3-chloropropionic acid with

triphosgene, a safer alternative to phosgene gas.[3][14]

Materials and Equipment:

3-Chloropropionic acid

Triphosgene (bis(trichloromethyl) carbonate)

Toluene

1000 mL three-necked reaction flask

Magnetic stirrer and heating mantle

Condenser and drying tube

Rotary evaporator

Procedure:

In a 1000 mL reaction flask, combine 52.6 g (0.485 mol) of 3-chloropropionic acid with 500

mL of toluene.[14]

To this solution, add 72.0 g (0.242 mol, which is equivalent to 0.726 mol of phosgene) of

triphosgene. Note: The original source appears to have a typo in the molar amount of

triphosgene; the stoichiometry should be carefully considered. A 1:1 molar ratio of 3-

chloropropionic acid to phosgene equivalents is typical.[14]

Slowly heat the reaction mixture to 25°C and maintain this temperature for 8 hours with

continuous stirring.[14]

Monitor the reaction progress until the mixture becomes a transparent liquid, indicating the

completion of the reaction.

After the reaction is complete, remove the toluene under reduced pressure using a rotary

evaporator.[14]
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The resulting crude product is 3-chloropropionyl chloride. A yield of approximately 60.7 g

(98.5%) can be expected.[14]

For subsequent reactions, the product can be dissolved in a suitable solvent like chloroform.

[14] For higher purity, vacuum distillation is recommended.[1]

Method 2: Continuous Flow Synthesis from Acrylic Acid
Continuous flow chemistry offers a safer and more efficient alternative for producing 3-
Chloropropionyl chloride, minimizing the risks associated with hazardous reagents and

prolonged reaction times.[1][15][16]

Materials and Equipment:

Acrylic acid

A chlorinating agent (e.g., oxalyl chloride or thionyl chloride)

A catalyst (e.g., N,N-dimethylformamide - DMF)

Microreactor or tubular flow reactor setup

Syringe pumps

Back-pressure regulator

Procedure:

A continuous flow setup is assembled, typically consisting of two inlet streams fed by syringe

pumps, a microreactor or heated tube, and a back-pressure regulator.

Stream 1: Prepare a solution of acrylic acid.

Stream 2: Prepare the chlorinating agent (e.g., oxalyl chloride) with a catalytic amount of

DMF.

The two streams are pumped into a T-mixer to ensure rapid mixing before entering the

reactor coil.
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The reaction involves two key steps that occur in flow: the formation of the acid chloride from

acrylic acid and the subsequent 1,4-addition of hydrogen chloride (generated in situ or

added).[15]

The reaction parameters (temperature, pressure, and residence time) are optimized. For

example, using POCl₃ as the chlorinating agent, conversions of 77% have been achieved at

80°C with a 25-minute residence time.[1] With other systems, conversions up to 94% are

possible.[1][15]

The output stream from the reactor contains 3-chloropropionyl chloride, which can be

collected for use or purified via continuous distillation methods like a wiped film evaporator.

[1]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the laboratory synthesis of 3-
Chloropropionyl chloride from 3-chloropropionic acid.
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Workflow for Synthesis of 3-Chloropropionyl Chloride

Start: Reagents

1. Combine 3-Chloropropionic Acid,
Triphosgene, and Toluene in Flask

Prepare Mixture

2. Heat to 25°C and React for 8 hours
(with stirring)

Initiate Reaction

3. Remove Toluene
(Reduced Pressure Evaporation)

Reaction Complete

Crude Product:
3-Chloropropionyl Chloride

Isolate Product

Optional: Vacuum Distillation
for Purification

If High Purity Needed

Pure 3-Chloropropionyl Chloride

Use as Crude

Yields Pure Product

Click to download full resolution via product page

Caption: Synthesis of 3-Chloropropionyl Chloride from 3-Chloropropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b058127#physical-properties-of-3-chloropropionyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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